Cas no 1790199-32-4 (N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide)

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide is a synthetic organic compound featuring a benzofuran core linked to a fluorophenylpropanamide moiety via a hydroxyethyl spacer. This structure suggests potential bioactivity, particularly in medicinal chemistry applications, due to the presence of the benzofuran scaffold, known for its pharmacological relevance, and the fluorophenyl group, which often enhances metabolic stability and binding affinity. The hydroxyethyl spacer may contribute to improved solubility and interaction with biological targets. The compound’s precise physicochemical and pharmacological properties would require further characterization, but its structural features indicate promise for targeted therapeutic development, particularly in CNS or receptor-modulating applications.

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide structure

1790199-32-4 structure

Product Name:N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide

CAS No:1790199-32-4

MF:C₁₉H₂₀FNO₃

MW:329.3654088974

CID:5368145

Update Time:2025-05-22

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide
- Inchi： 1S/C19H20FNO3/c20-16-4-2-1-3-13(16)6-8-19(23)21-12-17(22)14-5-7-18-15(11-14)9-10-24-18/h1-5,7,11,17,22H,6,8-10,12H2,(H,21,23)
- InChI Key： PXZPKOAMDLIZPS-UHFFFAOYSA-N
- SMILES： C(NCC(C1C=C2C(=CC=1)OCC2)O)(=O)CCC1=CC=CC=C1F

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6436-3709-2μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6436-3709-5μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6436-3709-10μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6436-3709-20μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6436-3709-1mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	1mg	$54.0	2023-09-09
Life Chemicals	F6436-3709-2mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	2mg	$59.0	2023-09-09
Life Chemicals	F6436-3709-3mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	3mg	$63.0	2023-09-09
Life Chemicals	F6436-3709-4mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	4mg	$66.0	2023-09-09
Life Chemicals	F6436-3709-5mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	5mg	$69.0	2023-09-09
Life Chemicals	F6436-3709-10mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide	1790199-32-4	10mg	$79.0	2023-09-09

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Additional information on N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide

N-[2-(2,3-Dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide: A Comprehensive Overview

N-[2-(2,3-Dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide, also known by its CAS number 1790199-32-4, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide is characterized by a benzofuran ring system fused with a dihydrofuran moiety. This arrangement provides the compound with unique electronic properties and stereochemical features that are advantageous for various chemical reactions. The presence of the 2-fluorophenyl group further enhances the compound's reactivity and selectivity in biological systems.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These methods have enabled researchers to achieve high yields and excellent purity levels, making the compound more accessible for further experimentation. The development of efficient synthetic pathways has been a key area of research, particularly in optimizing reaction conditions to minimize side reactions and improve scalability.

In terms of biological activity, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has exhibited moderate activity against certain cancer cell lines, indicating its role in anticancer therapy.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the compound interacts favorably with specific binding sites on target proteins, which correlates with its observed biological activity. These findings have been instrumental in guiding further optimization efforts to enhance potency and selectivity.

Another area of active research is the exploration of this compound's role in drug delivery systems. Its structural versatility allows for modification into prodrugs or nanoparticles, which could improve bioavailability and reduce systemic toxicity. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid-based carriers, demonstrating enhanced stability and targeted delivery capabilities.

In conclusion, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2-fluorophenyl)propanamide (CAS No.: 1790199-32-4) represents a promising candidate for various therapeutic applications. With ongoing research focusing on its synthesis optimization, biological evaluation, and drug delivery potential, this compound is poised to make significant contributions to the field of medicinal chemistry.